5-Chloro-1-(5-methyl-2-thenoylmethyl)pyrimidin-2-one

• Molecular Formula: C11H9ClN2O2S
• Molecular Weight: 268.72 g/mol
• IUPAC Name: 5-chloro-1-[2-(5-methylthiophen-2-yl)-2-oxoethyl]pyrimidin-2-one
• InChI: InChI=1S/C11H9ClN2O2S/c1-7-2-3-10(17-7)9(15)6-14-5-8(12)4-13-11(14)16/h2-5H,6H2,1H3
• InChI Key: SFJBIUPLBUVFRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)CN2C=C(C=NC2=O)Cl

Description

5-Chloro-1-(5-methyl-2-thenoylmethyl)pyrimidin-2-one is a useful research compound. Its molecular formula is C11H9ClN2O2S and its molecular weight is 268.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-chloropyrimidin-2-one (522 mg) and 2-bromoacetyl-5-methylthiophene (1.30) g) in triethylamine (0.84 ml) and ethanol (25 ml) was stirred at room temperature. After 2 h. the mixture was concentrated to ca. 10 ml, diluted with ethyl acetate (100 ml), washed with water (×3) and brine, dried (MgSO4) and evaporated to a gum. The gum was triturated with diethyl ether and the resulting solid dissolved in ethanol and treated with charcoal. Evaporation of the solvent followed by recrystallisation of the residue twice from ethyl acetate gave the title pyrimidinone (205 mg) m.p. 199°-203° C., εmax (EtOH) 226.5 nm (ε8,570), 261.5 nm (ε9,280), 297 nm (ε11,630).